N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethoxy-N-methylbenzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-3,4-dimethoxy-N-methylbenzamide
• InChI: InChI=1S/C14H19NO5S/c1-15(11-6-7-21(17,18)9-11)14(16)10-4-5-12(19-2)13(8-10)20-3/h4-5,8,11H,6-7,9H2,1-3H3
• InChI Key: CRGZLARAMBNPKA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCS(=O)(=O)C1)C(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C14H19NO5S
• Molecular Weight: 313.37 g/mol

Description

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethoxy-N-methylbenzamide, also known as DMDB, is a chemical compound that has been widely used in scientific research. It belongs to the class of synthetic cannabinoids and has shown potential as a therapeutic agent for various medical conditions.

Mechanism of Action

The exact mechanism of action of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethoxy-N-methylbenzamide is not fully understood. However, it is believed to exert its effects by binding to the cannabinoid receptors in the brain and peripheral tissues. This leads to the activation of various signaling pathways that regulate pain, mood, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce pain and inflammation in animal models of arthritis and neuropathic pain. This compound has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. Additionally, this compound has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethoxy-N-methylbenzamide has several advantages for use in lab experiments. It has a high potency and selectivity for the cannabinoid receptors, which makes it a valuable tool for studying the endocannabinoid system. This compound is also relatively stable and easy to synthesize, which makes it a cost-effective option for researchers. However, this compound has some limitations, such as its potential toxicity and lack of selectivity for other receptors.

Future Directions

There are several future directions for the study of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethoxy-N-methylbenzamide. One area of research is the development of this compound analogs with improved selectivity and potency. Another area of research is the investigation of this compound's potential as a therapeutic agent for various medical conditions. Additionally, more studies are needed to understand the exact mechanism of action of this compound and its effects on different signaling pathways.

Synthesis Methods

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethoxy-N-methylbenzamide can be synthesized by the reaction of 3,4-dimethoxybenzoyl chloride with N-methylthiourea in the presence of a base such as triethylamine. The resulting product is then treated with thionyl chloride to form the thionyl derivative, which is further reacted with potassium hydroxide to yield this compound.

Scientific Research Applications

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethoxy-N-methylbenzamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various medical conditions such as chronic pain, anxiety, and depression. This compound has also been studied for its anti-inflammatory and anti-cancer properties.